Cas no 223595-17-3 ((1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole)

(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole is a chiral isoindoline derivative featuring a bromine substituent at the 5-position and a methyl group at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis, enabling the construction of enantiomerically pure compounds. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The rigid isoindoline scaffold contributes to structural diversity in drug discovery. This compound is typically handled under inert conditions due to its sensitivity to air and moisture.

(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole structure

223595-17-3 structure

Product Name:(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole

CAS No:223595-17-3

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD11519124

CID:67064

PubChem ID:53482081

Update Time:2025-05-28

(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole Chemical and Physical Properties

Names and Identifiers

- (1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole
- (1R)-5-bromo-1-methyl-2,3-dihydro-1H-isoindole
- (R)-5-bromo-1-methylisoindoline
- 1H-Isoindole,5-bromo-2,3-dihydro-1-methyl-,(1R)
- (R)-5-Bromo-1-methyl-2,3-dihydro-1H-isoindole
- 223595-17-3
- (1R)-5-bromo-1-methyl-2, 3-dihydro-1H-isoindole
- A4804
- DTXSID90703871
- SCHEMBL2898828
- DTXCID10654619
- MDL： MFCD11519124
- Inchi： 1S/C9H10BrN/c1-6-9-3-2-8(10)4-7(9)5-11-6/h2-4,6,11H,5H2,1H3/t6-/m1/s1
- InChI Key： KTUCROBKAQWWPX-ZCFIWIBFSA-N
- SMILES： BrC1C=CC2=C(C=1)CN[C@@H]2C

Computed Properties

Exact Mass: 211.00000
Monoisotopic Mass: 211
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 2

Experimental Properties

Color/Form: No data avaiable
Density: 1.407
Melting Point: No data available
Boiling Point: 261 ºC
Flash Point: 112 ºC
Refractive Index: 1.572
PSA: 12.03000
LogP: 2.94210
Vapor Pressure: No data available

(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(1R)-5-Bromo-2,3-dihydro-1-methyl-1H-isoindole Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0665-1g	(R)-5-Bromo-1-methyl-2,3-dihydro-1H-isoindole	223595-17-3	96%	1g	13399.07CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0665-250mg	(R)-5-Bromo-1-methyl-2,3-dihydro-1H-isoindole	223595-17-3	96%	250mg	3985.8CNY	2021-05-07
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eNovation Chemicals LLC	Y1005141-100mg	(R)-5-Bromo-1-methyl-2,3-dihydro-1H-isoindole	223595-17-3	95%	100mg	$455	2024-07-28
eNovation Chemicals LLC	Y1005141-250mg	(R)-5-Bromo-1-methyl-2,3-dihydro-1H-isoindole	223595-17-3	95%	250mg	$665	2024-07-28
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